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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

Introduction

Diethyl adipate (DEA), the diethyl ester of adipic acid, is a versatile organic compound with a

wide range of industrial applications. Its favorable physicochemical properties, including low

volatility, good solvency, and high compatibility with various polymers, make it a valuable

ingredient in numerous commercial products. This technical guide provides an in-depth

overview of the core commercial applications of diethyl adipate, with a focus on its role in the

plastics, cosmetics, food, and pharmaceutical industries. This document is intended for

researchers, scientists, and drug development professionals seeking a comprehensive

understanding of this multifaceted chemical.

Physicochemical Properties of Diethyl Adipate
A clear, colorless to pale yellow liquid, diethyl adipate's utility is rooted in its specific chemical

and physical characteristics.[1] A summary of its key properties is presented in the table below.
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Property Value

CAS Number 141-28-6

Molecular Formula C10H18O4

Molecular Weight 202.25 g/mol

Appearance Clear, colorless to pale yellow liquid[1]

Boiling Point Approximately 251 °C[1]

Melting Point -20 to -19 °C[1]

Density 1.009 g/mL at 25 °C

Solubility
Soluble in many organic solvents like ethanol;

limited solubility in water[1]

Refractive Index 1.427 at 20 °C[1]

Industrial Synthesis of Diethyl Adipate
The primary method for the industrial production of diethyl adipate is the esterification of

adipic acid with ethanol.[1][2] This reaction is typically catalyzed by an acid, such as

concentrated sulfuric acid.[2]

General Experimental Protocol for Laboratory Synthesis
The following protocol outlines a common laboratory-scale synthesis of diethyl adipate:

Reaction Setup: Adipic acid and ethanol are combined in a round-bottom flask.

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is carefully added to the

mixture.

Reaction Conditions: The mixture is heated to reflux to drive the esterification reaction.

Purification: The resulting diethyl adipate is purified through extraction and vacuum

distillation to remove impurities and unreacted starting materials.[3]
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A variation of this process involves the use of triethylamine and 2-ethoxycarbonyloxyimino-2-

cyanoacetic acid amide in tetrahydrofuran, followed by stirring at room temperature.

A generalized workflow for the industrial production of diethyl adipate is illustrated in the

diagram below.

Adipic Acid

Esterification Reactor

Ethanol Acid Catalyst (e.g., H2SO4)

Separation (e.g., Distillation)

Purification Byproducts (e.g., Water)

Diethyl Adipate
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A simplified workflow for the industrial synthesis of diethyl adipate.

Commercial Applications
Diethyl adipate's versatility allows for its use in a broad spectrum of industrial applications.

Plasticizer
One of the primary applications of diethyl adipate is as a plasticizer, particularly for polyvinyl

chloride (PVC) and its copolymers.[1] Plasticizers are additives that increase the flexibility,

durability, and workability of a material.[4] Diethyl adipate is also used as a plasticizer in the

development of ethylene chlorotrifluoroethylene copolymer (ECTFE) based membranes.

Polymer Application of DEA as a Plasticizer

Polyvinyl Chloride (PVC)
Enhances flexibility and durability for

applications such as food packaging films.

Ethylene Chlorotrifluoroethylene (ECTFE)
Used in the development of specialized

membranes.

Ethylcellulose

Employed in the formation of coating

membranes for controlled drug release systems.

[1]

Solvent
With its excellent solvency for many organic compounds, diethyl adipate is utilized as a

solvent in various formulations.[4] It is particularly effective in paints and coatings, where it

helps to improve application properties and drying times.[4][5] In the cosmetics industry, it is

used to dissolve other substances in product formulations.[6]

Cosmetics and Personal Care
In the cosmetics and personal care sector, diethyl adipate serves multiple functions, including

as an emollient, skin-conditioning agent, and masking agent.[1] As an emollient, it helps to

soften and smooth the skin.[6] It also acts as a lubricant on the skin's surface, contributing to a
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soft and smooth appearance.[6] Its use in cosmetics is deemed safe by the Cosmetic

Ingredient Review (CIR) Expert Panel.[6]

Function Description

Emollient Softens and smooths the skin.[1]

Skin-Conditioning Agent Maintains the skin in good condition.

Solvent Dissolves other ingredients in the formulation.[6]

Masking Agent
Reduces or inhibits the basic odor or taste of a

product.[1]

Food and Flavoring
Diethyl adipate is used as a flavoring agent in the food industry.[1] It imparts a fruity note and

is used in a variety of food categories. The table below summarizes the average and maximum

usage levels of diethyl adipate in different food products.

Food Category Average Usage (mg/kg) Maximum Usage (mg/kg)

Dairy products 7.0 35.0

Fats and oils 5.0 25.0

Edible ices 10.0 50.0

Processed fruit 7.0 35.0

Confectionery 10.0 50.0

Bakery wares 10.0 50.0

Meat and meat products 2.0 10.0

Fish and fish products 2.0 10.0

Non-alcoholic beverages 5.0 25.0

Foodstuffs for particular

nutritional uses
10.0 50.0
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Source: The Good Scents Company Information System[6]

Pharmaceutical and Drug Delivery
For drug development professionals, a key application of diethyl adipate is in the formulation

of drug delivery systems.[1] It is particularly useful as a plasticizer in the creation of

ethylcellulose-based coating membranes for controlled drug release.[1] In this context, diethyl
adipate does not directly interact with signaling pathways but rather plays a crucial role as an

excipient that modulates the physical properties of the delivery vehicle to control the release

kinetics of the active pharmaceutical ingredient (API).

The following diagram illustrates the role of diethyl adipate in a controlled-release drug

formulation.
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Drug Formulation

Active Pharmaceutical Ingredient (API)

Mixing and Coating Process

Ethylcellulose (Polymer) Diethyl Adipate (Plasticizer)

Controlled-Release Tablet

Controlled API Release

Click to download full resolution via product page

Role of diethyl adipate in a controlled-release drug delivery system.

Market Overview
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The global market for adipates is projected to grow, with diethyl adipate holding a significant

market share.[7] In 2025, the adipate market is valued at USD 2.8 billion and is expected to

reach USD 3.7 billion by 2035, growing at a CAGR of 2.7%.[7] Diethyl adipate is anticipated to

dominate the market with a 40.0% share.[7] The primary application driving this market is its

use as a plasticizer, which is expected to account for a 45.0% share of the application

segment.[7]

Safety and Environmental Considerations
Diethyl adipate is registered under the REACH Regulation in the European Economic Area,

indicating compliance with safety standards.[1] It is primarily used at industrial sites for the

manufacture of other substances.[1] While generally considered to have low toxicity,

appropriate safety measures should be taken during handling, including the use of personal

protective equipment.[8]

Conclusion
Diethyl adipate is a commercially significant chemical with a diverse range of applications

stemming from its excellent properties as a plasticizer, solvent, and formulation aid. Its use

across the plastics, cosmetics, food, and pharmaceutical industries highlights its versatility and

economic importance. For researchers and drug development professionals, its role as an

excipient in creating effective drug delivery systems is of particular note, enabling the controlled

release of active pharmaceutical ingredients. As industries continue to seek high-performance

and safe ingredients, the demand for diethyl adipate is expected to remain strong.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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